3-[3-[2-(1,3-Benzodioxol-5-yloxy)ethyl-methylamino]propyl]-2-(3,5-ditert-butyl-4-hydroxyphenyl)-1,3-thiazolidin-4-one

• CAS No.: 180090-15-7
• Product Name: 3-[3-[2-(1,3-Benzodioxol-5-yloxy)ethyl-methylamino]propyl]-2-(3,5-ditert-butyl-4-hydroxyphenyl)-1,3-thiazolidin-4-one
• Molecular Formula: C₃₀H₄₂N₂O₅S
• Molecular Weight: 542.7 g/mol
• IUPAC Name: 3-[3-[2-(1,3-benzodioxol-5-yloxy)ethyl-methylamino]propyl]-2-(3,5-ditert-butyl-4-hydroxyphenyl)-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C30H42N2O5S/c1-29(2,3)22-15-20(16-23(27(22)34)30(4,5)6)28-32(26(33)18-38-28)12-8-11-31(7)13-14-35-21-9-10-24-25(17-21)37-19-36-24/h9-10,15-17,28,34H,8,11-14,18-19H2,1-7H3
• Standard InChIKey: DTCZSWHPFSCCJV-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)C2N(C(=O)CS2)CCCN(C)CCOC3=CC4=C(C=C3)OCO4
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)C2N(C(=O)CS2)CCCN(C)CCOC3=CC4=C(C=C3)OCO4
• Description: CP-​060 is a potent Ca2+ antagonist, inhibits Ca2+ overload and possesses antioxidant and cardioprotective activities.
• Reference: [1]. Kato T, et al. Novel calcium antagonists with both calcium overload inhibition and antioxidant activity. 1. 2-(3, 5-di-tert-butyl-4-hydroxyphenyl)-3-(aminopropyl)thiazolidinones. J Med Chem. 1998 Oct 22;41(22):4309-16.[2]. Kato T, et al. Novel calcium antagonists with both calcium overload inhibition and antioxidant activity. 2. Structure-activity relationships of thiazolidinone derivatives. J Med Chem. 1999 Aug 12;42(16):3134-46.
• PubChem Compound: 9850335
• Last Modified: Nov 11 2021